Cas no 1152602-19-1 (1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid
• CAS No: 1152602-19-1
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 4572946
• Update Time: 2025-06-12

1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H7FN2O3/c11-6-1-3-7(4-2-6)13-5-8(14)9(12-13)10(15)16/h1-5,14H,(H,15,16)
• InChI Key： LRCSXWYNBZPFIC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)C=C(O)C(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid

Introduction to 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS No. 1152602-19-1)

1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1152602-19-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of a fluorophenyl group and a hydroxy-substituted pyrazole core makes it a versatile scaffold for designing novel therapeutic agents.

The compound belongs to the pyrazole class of heterocycles, which are widely recognized for their biological activity and role in pharmaceuticals. Pyrazoles exhibit a broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of a fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The hydroxy group in 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid provides a site for further functionalization, allowing chemists to modify the compound into more potent and selective inhibitors. This flexibility has led to several studies exploring its derivatives as potential drug candidates.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. The pyrazole scaffold is known to interact effectively with the ATP-binding pockets of kinases, making it an ideal platform for designing inhibitors. The fluorophenyl moiety further optimizes binding affinity by improving hydrophobic interactions with the target protein.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel kinase inhibitors. Researchers have leveraged molecular docking simulations to identify promising scaffolds like 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid as starting points for drug development. These studies have highlighted its potential as a lead compound for further optimization.

The synthesis of 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriately substituted phenols with hydrazine derivatives to form the pyrazole core. Subsequent functionalization steps introduce the carboxylic acid group at the 3-position and the fluorine atom at the 4-position of the phenyl ring. These synthetic routes highlight the compound's accessibility and suitability for further derivatization.

In vitro studies have demonstrated that derivatives of 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid exhibit significant inhibitory activity against various kinases. For instance, modifications to the hydroxyl group have led to compounds with enhanced potency against tyrosine kinases, which are overactive in many cancers. These findings underscore the importance of this scaffold in developing targeted therapies.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. Fluorine atoms can modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The presence of a fluorophenyl group in 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid contributes to these advantages, making it a valuable building block for drug design.

Moreover, recent research has explored the use of this compound in combination therapies. By pairing it with other agents that target different pathways, researchers aim to achieve synergistic effects that could improve treatment outcomes. This approach aligns with contemporary trends in oncology and other therapeutic areas where personalized medicine is gaining traction.

The future prospects for 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid are promising, given its structural versatility and biological potential. As more data becomes available from preclinical and clinical studies, its role in drug development is likely to expand. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, 1-(4-fluorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS No. 1152602-19-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for designing novel drugs targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to make meaningful contributions to human health.